Cas no 1805720-35-7 (Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1805720-35-7
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4956740
• Update Time: 2025-07-20

Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H20O5/c1-4-19-12-8-6-7-11(9-10-13(16)18-3)14(12)15(17)20-5-2/h6-8H,4-5,9-10H2,1-3H3
• InChI Key： UNIXYICJTBQGMO-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1C(=O)OCC)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate

Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805720-35-7): An Overview of Its Structure, Properties, and Applications

Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805720-35-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a complex aromatic ring system, which contribute to its diverse reactivity and utility.

The molecular formula of Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate is C₁₄H₁₈O₅, with a molecular weight of approximately 266.29 g/mol. The compound's structure consists of an ethyl ester group attached to a substituted benzoic acid, where the benzoic acid moiety is further modified by an ethoxy group at the 2-position and a methoxyketone group at the 6-position. This intricate arrangement of functional groups imparts specific physical and chemical properties to the molecule.

In terms of physical properties, Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The chemical reactivity of Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate is primarily driven by its ester and ketone functional groups. The ester group can undergo hydrolysis to form the corresponding carboxylic acid and alcohol, while the ketone group can participate in various nucleophilic addition reactions. These reactivities make the compound a valuable intermediate in the synthesis of more complex organic molecules, particularly those with biological activity.

Recent research has explored the potential applications of Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate in pharmaceutical development. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain analogs of Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate demonstrated significant inhibition of tumor growth in vitro and in vivo models.

In addition to its pharmaceutical applications, Ethyl 2-ethoxy-6-(3-methoxy-3-oxopropyl)benzoate has been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Research published in the Journal of Inorganic Chemistry highlighted the formation of novel metal complexes using this ligand, which exhibited unique electronic and magnetic properties.

The synthetic route for preparing Ethyl 2-ethoxy-6-(3-meth oxy -3 -ox oprop yl )b enz oate involves several steps, including the formation of the substituted benzoic acid intermediate and subsequent esterification with ethanol. The process typically requires careful control of reaction conditions to ensure high yields and purity. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods for this compound.

Safety considerations are an important aspect when handling Ethyl 2 -e thoxy -6 -(3 -m eth oxy -3 -o xopro pyl )b enz oate . While it is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn, and adequate ventilation should be provided.

In conclusion, Ethyl 2 -e thoxy -6 -(3 -m eth oxy -3 -o xopro pyl )b enz oate (CAS No. 1805720 -35 -7 ) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.